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Compound of Interest

Compound Name: 4-Chlorophenylurea

Cat. No.: B2797432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Chlorophenylurea, a chemical

compound with applications in agriculture and potential for further research. This document

outlines its chemical properties, synthesis, analytical methods, and biological activity, with a

focus on its role as a cytokinin-like plant growth regulator.

Core Chemical and Physical Properties
4-Chlorophenylurea, also known as p-Chlorophenylurea, is a substituted urea derivative. Its

fundamental properties are summarized below.
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Property Value Reference

CAS Number 140-38-5 [1][2]

Molecular Weight 170.60 g/mol [3]

Molecular Formula C7H7ClN2O [3]

IUPAC Name (4-chlorophenyl)urea [3]

Synonyms
p-CPU, (p-Chlorophenyl)urea,

N-(4-Chlorophenyl)urea

Appearance
White to off-white crystalline

solid

Purity (by HPLC) >98%

Solubility >25.6 µg/mL in water at pH 7.4

Storage
Refrigerator (2-8°C) for long-

term storage

Synthesis and Manufacturing
The synthesis of 4-Chlorophenylurea can be achieved through the reaction of 4-chloroaniline

with an isocyanate. A common laboratory-scale synthesis involves the dropwise addition of a

solution of 4-chlorophenyl isocyanate to a solution of ammonia or a protected amine. A more

specific example from the literature involves the reaction of (-)-[R-(R,S)]-2-amino-1,2-

diphenylethanol with 4-chlorophenyl isocyanate in dichloromethane.

A general representation of the synthesis is outlined in the workflow below.
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General Synthesis of 4-Chlorophenylurea

Reactants

Reaction

Product

4-Chloroaniline

Reaction in a suitable solvent
(e.g., Dichloromethane)

Isocyanate Source
(e.g., Potassium Isocyanate)

4-Chlorophenylurea

Click to download full resolution via product page

A simplified workflow for the synthesis of 4-Chlorophenylurea.

Analytical Methodologies
The quantification and detection of 4-Chlorophenylurea in various matrices, such as in

agricultural products or environmental samples, are crucial for regulatory and research

purposes. High-performance liquid chromatography (HPLC) is a commonly employed

technique.

An established method for the determination of 4-Chlorophenylurea, a metabolite of the

insecticide diflubenzuron, in honey involves liquid chromatography with electrochemical

detection. The key parameters of this analytical method are detailed in the following table.
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Parameter Specification

Technique
High-Performance Liquid Chromatography with

Electrochemical Detection (HPLC-ED)

Column Spherisorb C18, 5 µm (4.1 x 250 mm)

Mobile Phase Acetonitrile-citrate buffer (30:70), pH 7.0

Flow Rate 1.0 mL/min

Detection Potential 1100 mV

Injection Volume 20 µL

Limit of Detection 9.2 pg

The general workflow for the analysis of 4-Chlorophenylurea in a sample matrix is depicted

below.

Analytical Workflow for 4-Chlorophenylurea

Sample Preparation
(e.g., Extraction from honey)

Clean-up using Solid Phase Extraction
(Aminopropyl cartridge)

HPLC-ED Analysis

Quantification and Data Analysis

Click to download full resolution via product page

A general workflow for the analysis of 4-Chlorophenylurea.
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Biological Activity and Mechanism of Action
While direct and extensive research on the specific signaling pathways of 4-Chlorophenylurea
is limited, its structural similarity to other phenylurea derivatives, such as Forchlorfenuron

(CPPU), suggests it possesses cytokinin-like activity. Cytokinins are a class of plant hormones

that promote cell division and growth.

The proposed mechanism of action for phenylurea-type cytokinins involves the inhibition of

cytokinin oxidase/dehydrogenase (CKO/CKX), an enzyme responsible for the degradation of

cytokinins. By inhibiting this enzyme, the endogenous levels of active cytokinins increase,

leading to enhanced cell division, cell expansion, and overall growth. This activity acts

synergistically with natural auxins to promote these effects.

The key biological effects attributed to cytokinin-like activity include:

Promotion of Cell Division and Elongation: Stimulates rapid cell division and increases cell

volume.

Enhanced Fruit Enlargement and Set: Increases the number and volume of cells in fruit

tissues.

Delayed Senescence: Slows down the aging process in plant tissues.

Regulation of Hormone Balance: Influences the balance of other plant hormones like auxins

and gibberellins.

The proposed signaling pathway, based on its presumed cytokinin-like activity, is illustrated

below.
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Proposed Signaling Pathway of 4-Chlorophenylurea

4-Chlorophenylurea

Inhibition of Cytokinin
Oxidase/Dehydrogenase (CKX)

blocks

Increased Endogenous
Cytokinin Levels

leads to

Cell Division,
Cell Expansion,

Delayed Senescence

promotes

Click to download full resolution via product page

A proposed signaling pathway for 4-Chlorophenylurea based on its cytokinin-like activity.

Conclusion
4-Chlorophenylurea is a compound with defined chemical and physical properties. While

detailed, specific research on its biological mechanisms is not as extensive as for some of its

analogues, its structural characteristics strongly suggest a role as a plant growth regulator with

cytokinin-like activity. The provided synthesis and analytical protocols offer a foundation for

researchers and drug development professionals to further investigate its properties and

potential applications. Future research could focus on elucidating its precise signaling

pathways and exploring its efficacy and safety in various agricultural and biotechnological

contexts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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